Cas no 2866353-26-4 (1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl-)
1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-Hydroxyethyl)(phenylmethyl)amino]-2-methyl-1-propanol
- 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl-
-
- Inchi: 1S/C13H21NO2/c1-13(2,11-16)14(8-9-15)10-12-6-4-3-5-7-12/h3-7,15-16H,8-11H2,1-2H3
- InChI Key: VUTOIPLINLGTTJ-UHFFFAOYSA-N
- SMILES: C1C=C(C=CC=1)CN(C(CO)(C)C)CCO
1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7258780-0.05g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 0.05g |
$202.0 | 2023-07-06 | ||
| Enamine | EN300-7258780-0.1g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 0.1g |
$301.0 | 2023-07-06 | ||
| Enamine | EN300-7258780-0.25g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 0.25g |
$431.0 | 2023-07-06 | ||
| Enamine | EN300-7258780-0.5g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 0.5g |
$679.0 | 2023-07-06 | ||
| Enamine | EN300-7258780-1.0g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 1.0g |
$871.0 | 2023-07-06 | ||
| Enamine | EN300-7258780-2.5g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 2.5g |
$1707.0 | 2023-07-06 | ||
| Enamine | EN300-7258780-5.0g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 5.0g |
$2525.0 | 2023-07-06 | ||
| Enamine | EN300-7258780-10.0g |
2-[benzyl(2-hydroxyethyl)amino]-2-methylpropan-1-ol |
2866353-26-4 | 10.0g |
$3746.0 | 2023-07-06 |
1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl- Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl-
Introduction to 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl- (CAS No. 2866353-26-4)
The compound 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl-, identified by the CAS number 2866353-26-4, is a specialized organic molecule with significant applications in the field of pharmaceuticals and biochemical research. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of considerable interest in modern chemical synthesis and drug development.
At the core of understanding this compound lies its intricate molecular structure, which combines a propanol backbone with functional groups that impart distinct chemical behaviors. The presence of a (2-hydroxyethyl)(phenylmethyl)amino side chain and a methyl group at the second carbon position creates a complex interplay of hydrophilic and hydrophobic interactions, as well as potential sites for further chemical modifications. Such structural features are often exploited in the design of novel bioactive molecules, where precise tuning of physicochemical properties can enhance pharmacological efficacy.
In recent years, the pharmaceutical industry has seen a surge in the exploration of aminoalkyl derivatives due to their versatility in drug design. The compound in question, 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl-, represents an advanced derivative that could serve as a key intermediate in synthesizing therapeutic agents targeting various biological pathways. Its molecular architecture suggests potential applications in the development of drugs with improved solubility, bioavailability, and metabolic stability—crucial factors for clinical success.
One of the most compelling aspects of this compound is its potential role in modulating enzyme activity and receptor binding. The phenylmethylamino group, reminiscent of benzylamine derivatives known for their pharmacological significance, could facilitate interactions with specific biological targets. Additionally, the hydroxyethyl moiety may enhance solubility while allowing for further derivatization to tailor pharmacokinetic profiles. Such attributes make it an attractive candidate for preclinical studies aimed at identifying novel therapeutic modalities.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, providing researchers with powerful tools to design and optimize compounds like 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl-. Molecular docking studies have suggested that this compound could exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. These findings align with ongoing research efforts to develop small-molecule inhibitors as treatment strategies for chronic diseases.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the amino functionalities, followed by protection-deprotection steps to control reactivity. The use of advanced catalytic systems could further streamline the synthetic pathway, reducing costs and environmental impact—a critical consideration in sustainable chemistry practices.
From a biochemical perspective, the compound’s ability to interact with biological macromolecules opens doors for exploring its role in cellular processes. For instance, its structural similarity to known bioactive compounds may allow it to cross-react with enzymes or receptors, providing insights into mechanisms underlying various diseases. Such interactions are often studied using spectroscopic techniques like NMR spectroscopy and mass spectrometry, which can elucidate binding affinities and dynamic behavior within biological systems.
The potential applications of 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl- extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique combination of functional groups makes it a versatile building block for synthesizing complex molecules with tailored properties. For example, modifications to its side chains could enhance its compatibility with polymer matrices or improve its performance as an intermediate in industrial processes.
In conclusion, the compound 1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl- (CAS No. 2866353-26-4) represents a promising candidate for further research due to its sophisticated molecular design and potential biological activities. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and chemistry. Continued investigation into its properties and applications will undoubtedly yield valuable insights into future therapeutic developments.
2866353-26-4 (1-Propanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)